Cas no 1261965-34-7 (3-(3-Methylsulfonylphenyl)picolinic acid)

3-(3-Methylsulfonylphenyl)picolinic acid structure
1261965-34-7 structure
Product Name:3-(3-Methylsulfonylphenyl)picolinic acid
CAS No:1261965-34-7
MF:C13H11NO4S
MW:277.295742273331
MDL:MFCD18318295
CID:5177994
Update Time:2026-03-05

3-(3-Methylsulfonylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Methylsulfonylphenyl)picolinic acid
    • 2-Pyridinecarboxylic acid, 3-[3-(methylsulfonyl)phenyl]-
    • MDL: MFCD18318295
    • Inchi: 1S/C13H11NO4S/c1-19(17,18)10-5-2-4-9(8-10)11-6-3-7-14-12(11)13(15)16/h2-8H,1H3,(H,15,16)
    • InChI Key: QDQCGISKBAHMPZ-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC=C(C2=CC=CN=C2C(=O)O)C=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 428
  • XLogP3: 1.6
  • Topological Polar Surface Area: 92.7

3-(3-Methylsulfonylphenyl)picolinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB325107-5 g
3-(3-Methylsulfonylphenyl)picolinic acid, 95%; .
1261965-34-7 95%
5 g
€1,159.00 2023-07-19
abcr
AB325107-5g
3-(3-Methylsulfonylphenyl)picolinic acid, 95%; .
1261965-34-7 95%
5g
€1159.00 2025-02-17
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